N-(4-methoxybenzyl)-4-(pyridazin-3-yloxy)piperidine-1-carboxamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-4-pyridazin-3-yloxypiperidine-1-carboxamide
• InChI: InChI=1S/C18H22N4O3/c1-24-15-6-4-14(5-7-15)13-19-18(23)22-11-8-16(9-12-22)25-17-3-2-10-20-21-17/h2-7,10,16H,8-9,11-13H2,1H3,(H,19,23)
• InChI Key: ZBNVMNHWUYEBQD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)N2CCC(CC2)OC3=NN=CC=C3
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol

Description

N-(4-methoxybenzyl)-4-(pyridazin-3-yloxy)piperidine-1-carboxamide, also known as MP-10, is a small molecule that has gained interest in the scientific community due to its potential therapeutic applications. MP-10 has been shown to have promising effects in the treatment of various diseases, including cancer and neurological disorders.

Scientific Research Applications

Sigma Receptor Scintigraphy

A study explored the potential of N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (a compound similar in structure to "N-(4-methoxybenzyl)-4-(pyridazin-3-yloxy)piperidine-1-carboxamide") for visualizing primary breast tumors in humans in vivo. This compound's tumor accumulation is attributed to a preferential binding to sigma receptors overexpressed on breast cancer cells. The study demonstrated that the compound accumulates in most breast tumors in vivo, suggesting its potential application in noninvasive assessment of tumor proliferation (Caveliers et al., 2002).

Pharmacology and Pharmacokinetics

Another study characterized the preclinical pharmacodynamic and pharmacokinetic properties of a related compound, demonstrating its efficacy in the forced swim test, which suggests potential antidepressant effects. This research aids in understanding the compound's behavior in the body, guiding dose selection for clinical trials aimed at treating major depressive disorders (Garner et al., 2015).

Drug Metabolism and Disposition

Research into the metabolism and disposition of various structurally related compounds, such as BMS-690514, an ErbB/vascular endothelial growth factor receptor inhibitor, offers insights into the metabolic pathways and excretion patterns of these compounds in humans. This knowledge is crucial for developing new therapeutic agents with improved safety and efficacy profiles (Christopher et al., 2010).

Radioligand Imaging for Inflammation

A radioligand similar to "this compound," 11C-PBR28, has been developed to image peripheral benzodiazepine receptors (PBRs) in the brain, providing a tool for estimating human radiation doses based on biodistribution data. This application is particularly relevant for diagnosing and researching various neurological and psychiatric disorders (Brown et al., 2007).